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Compound of Interest

Compound Name: Acenaphthene-5-boronic acid

Cat. No.: B071097 Get Quote

An In-depth Technical Guide to Acenaphthene-5-
boronic Acid
For Researchers, Scientists, and Drug Development Professionals

Acenaphthene-5-boronic acid is a versatile synthetic intermediate belonging to the class of

boronic acids. Its unique structure, featuring a polycyclic acenaphthene core coupled with a

reactive boronic acid moiety, makes it a valuable building block in organic synthesis,

particularly in the formation of carbon-carbon bonds through palladium-catalyzed cross-

coupling reactions. This guide provides a comprehensive overview of its physical and chemical

properties, experimental protocols, and key applications.

Core Physical and Chemical Properties
Acenaphthene-5-boronic acid is a solid at room temperature. While some sources indicate

that it may contain varying amounts of its anhydride, its fundamental properties are

summarized below.[1][2]
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Property Value Reference

CAS Number 183158-33-0 [1][2]

Molecular Formula C₁₂H₁₁BO₂ [2][3]

Molecular Weight 198.03 g/mol [2][3]

Melting Point >300 °C [4]

Boiling Point Data not available

Solubility Data not available

Spectroscopic Data
Detailed spectroscopic studies have been conducted to elucidate the structure and electronic

properties of Acenaphthene-5-boronic acid.

Spectrum Key Features

¹H NMR

The proton NMR spectrum of the parent

acenaphthene shows a singlet for the methylene

protons and distinct signals for the aromatic

protons. For 5-substituted acenaphthenes, the

chemical shifts of the aromatic protons are

influenced by the nature of the substituent.

¹³C NMR

The carbon NMR spectrum provides detailed

information about the carbon framework of the

molecule.

FT-IR

The infrared spectrum reveals characteristic

vibrational modes of the molecule, including

those associated with the boronic acid group

and the acenaphthene core.

Mass Spectrometry
Mass spectrometry confirms the molecular

weight of the compound.
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Experimental Protocols
Synthesis of Acenaphthene-5-boronic acid
A common route for the synthesis of aryl boronic acids involves the reaction of an aryl halide

with an organolithium reagent followed by quenching with a trialkyl borate. For Acenaphthene-
5-boronic acid, a potential synthetic pathway starts from 5-bromoacenaphthene.

Reaction Scheme:

Illustrative Experimental Workflow for Synthesis:
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Synthesis of Acenaphthene-5-boronic acid

Start with 5-bromoacenaphthene in an inert solvent (e.g., THF)

Cool the reaction mixture to a low temperature (e.g., -78 °C)

Add n-butyllithium (n-BuLi) dropwise to form the lithiated intermediate

Quench the reaction with a trialkyl borate (e.g., trimethyl borate)

Allow the reaction to warm to room temperature

Acidic workup (e.g., with dilute HCl) to hydrolyze the boronate ester

Extract the product with an organic solvent

Dry the organic layer and concentrate under reduced pressure

Crude Acenaphthene-5-boronic acid

Click to download full resolution via product page

Caption: Synthetic workflow for Acenaphthene-5-boronic acid.
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Purification
Purification of the crude product is typically achieved by recrystallization or column

chromatography. The choice of solvent for recrystallization is critical and should be determined

experimentally.

Illustrative Experimental Workflow for Purification:

Purification by Recrystallization

Dissolve the crude product in a minimum amount of a hot solvent

Allow the solution to cool slowly to room temperature

Cool further in an ice bath to maximize crystal formation

Collect the crystals by vacuum filtration

Wash the crystals with a small amount of cold solvent

Pure Acenaphthene-5-boronic acid crystals

Click to download full resolution via product page

Caption: Purification workflow for Acenaphthene-5-boronic acid.
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Applications in Suzuki-Miyaura Cross-Coupling
Acenaphthene-5-boronic acid is a key substrate in Suzuki-Miyaura cross-coupling reactions,

a powerful method for constructing biaryl compounds. This reaction involves the palladium-

catalyzed coupling of a boronic acid with an aryl or vinyl halide.

General Reaction Scheme:

Where Ar-X is an aryl halide.

Catalytic Cycle of the Suzuki-Miyaura Coupling Reaction:

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This reaction's versatility and tolerance of a wide range of functional groups have made it a

cornerstone of modern organic synthesis, with significant applications in drug discovery and

materials science.

Safety Information
According to the Safety Data Sheet, Acenaphthene-5-boronic acid should be handled with

care. Standard laboratory safety precautions, including the use of personal protective

equipment such as gloves and safety glasses, should be followed.[5] It is important to avoid

dust formation and inhalation.[5] In case of contact with skin or eyes, rinse immediately with

plenty of water.[5] For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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